Cas no 1219960-76-5 (2-2-(2-Methylphenoxy)ethylpiperidinehydrochloride)

• Product Name: 2-2-(2-Methylphenoxy)ethylpiperidinehydrochloride
• CAS No: 1219960-76-5
• MF: C₁₄H₂₂ClNO
• MW: 255.783583164215
• CID: 1076520
• PubChem ID: 56830148
• Update Time: 2025-11-06

2-2-(2-Methylphenoxy)ethylpiperidinehydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[2-(2-Methylphenoxy)ethyl]piperidine hydrochloride
• 2-[2-(2-methylphenoxy)ethyl]piperidine;hydrochloride
• 2-[2-(2-Methylphenoxy)ethyl]piperidinehydrochloride
• 2-(2-(o-Tolyloxy)ethyl)piperidine hydrochloride
• 2-(2-(o-Tolyloxy)ethyl)piperidinehydrochloride
• 1219960-76-5
• AKOS015843953
• 2-2-(2-Methylphenoxy)ethylpiperidinehydrochloride

• MDL： MFCD13560396
• Inchi： 1S/C14H21NO.ClH/c1-12-6-2-3-8-14(12)16-11-9-13-7-4-5-10-15-13;/h2-3,6,8,13,15H,4-5,7,9-11H2,1H3;1H
• InChI Key： JQZRJAVWRLWVRL-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC=CC=1C)CCC1CCCCN1

Computed Properties

• Exact Mass: 255.1389920g/mol
• Monoisotopic Mass: 255.1389920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 195
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-2-(2-Methylphenoxy)ethylpiperidinehydrochloride

2-(2-Methylphenoxy)ethylpiperidine Hydrochloride: A Comprehensive Overview

2-(2-Methylphenoxy)ethylpiperidine hydrochloride, a compound with the CAS number 1219960-76-5, is a notable chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a piperidine ring with a 2-methylphenoxy group, making it a versatile building block for various applications. Recent advancements in synthetic methodologies and its potential therapeutic applications have further underscored its importance in contemporary research.

The synthesis of 2-(2-Methylphenoxy)ethylpiperidine hydrochloride involves a series of well-established organic reactions, including nucleophilic substitution and acid-base neutralization. The piperidine ring, a six-membered saturated heterocycle containing one nitrogen atom, serves as the core structure. The substitution of the nitrogen atom with an ethyl group that is further attached to a 2-methylphenoxy moiety introduces unique electronic and steric properties to the molecule. This structural complexity allows for diverse interactions, making it a valuable compound in drug design and material science.

Recent studies have highlighted the potential of 1219960-76-5 as a precursor in the synthesis of bioactive molecules. For instance, researchers have explored its role in developing novel analgesics and anti-inflammatory agents. The piperidine ring's ability to form hydrogen bonds and its flexibility make it an ideal scaffold for modulating pharmacokinetic properties such as solubility and bioavailability. Moreover, the 2-methylphenoxy group contributes to lipophilicity, enhancing the compound's ability to cross biological membranes.

In terms of applications, 2-(2-Methylphenoxy)ethylpiperidine hydrochloride has been utilized in the development of advanced materials, including polymers and coatings. Its unique chemical properties enable it to act as a versatile monomer or crosslinking agent, offering enhanced mechanical and thermal stability to the resulting materials. This dual functionality—bridging medicinal chemistry and materials science—underscores its broad utility across diverse industries.

From an environmental perspective, recent research has focused on the eco-friendly synthesis and degradation pathways of 1219960-76-5. Green chemistry approaches, such as catalytic asymmetric synthesis and biodegradable polymer formation, have been explored to minimize its ecological footprint. These efforts align with global sustainability goals while maintaining its high performance characteristics.

In conclusion, 2-(2-Methylphenoxy)ethylpiperidine hydrochloride (CAS No: 1219960-76-5) stands as a testament to the ingenuity of modern chemical synthesis. Its multifaceted applications, coupled with ongoing research into its properties and potential uses, ensure that this compound will remain at the forefront of scientific innovation for years to come.